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Compound of Interest

Compound Name: all-trans-13,14-Dihydroretinol

Cat. No.: B1140349

For researchers, scientists, and drug development professionals, ensuring safe and compliant
disposal of laboratory chemicals is paramount. This guide provides detailed procedures for the
proper disposal of all-trans-13,14-Dihydroretinol, a metabolite of all-trans retinoic acid.[1][2]
While a specific Safety Data Sheet (SDS) for this compound is not readily available, this
document synthesizes safety and disposal information from related retinoid compounds to
establish best practices.

Chemical and Physical Properties

Understanding the basic properties of a chemical is the first step toward safe handling and

disposal.
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Property Value

CAS Number 115797-14-3[1][3]

Molecular Formula C20H320[1][3]

Molecular Weight 288.5 g/mol [1]

Appearance A 5 mg/ml solution in ethyl acetate[1]

Chloroform: slightly soluble, Methanol: slightly

Solubility soluble[1]
Storage -80°C[1]
Stability > 2 years at -80°C[1]

Hazard Profile and Safety Precautions

Based on data for structurally similar retinoids like all-trans-Retinol and all-trans-Anhydro
retinol, all-trans-13,14-Dihydroretinol should be handled with care.[4][5] It is suspected of
damaging fertility or the unborn child.[4][5] It may also cause skin and serious eye irritation.[4]

[5]

Personal Protective Equipment (PPE):

o Gloves: Wear protective gloves.[4]

e Eye Protection: Use safety glasses with side-shields or goggles.[4]
e Lab Coat: A lab coat is required to prevent skin contact.

o Respiratory Protection: If working with a solid form that could generate dust, a NIOSH-
approved respirator is recommended.

Step-by-Step Disposal Protocol

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste and consult local, regional, and national regulations.[5]
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» Waste Identification and Segregation:

o Label a dedicated, compatible waste container as "Hazardous Waste: all-trans-13,14-
Dihydroretinol".

o Do not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.

» Containerization:
o Use a chemically resistant container (e.g., amber glass bottle) with a secure screw cap.
o Ensure the container is clean and dry before adding the waste.
» Waste Collection:
o Carefully transfer the waste into the designated container, avoiding splashes or spills.
o If the compound is in a solvent, transfer the entire solution.

o For cleaning contaminated labware (e.g., glassware, spatulas), rinse with a suitable
solvent (such as ethanol or isopropanol) and collect the rinsate in the same hazardous
waste container.

o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated secondary containment
area, away from incompatible materials.

o Keep away from heat, sparks, and open flames.
 Final Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

o Professional disposal is typically carried out via incineration by a licensed hazardous
waste management company.
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Experimental Workflow for Disposal

all-trans-13,14-Dihydroretinol Disposal Workflow
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Caption: Workflow for the safe disposal of all-trans-13,14-Dihydroretinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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